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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentanal

Cat. No.: B086117

Introduction

A Quantitative Structure-Activity Relationship (QSAR) model is a mathematical equation that
relates the chemical structure of a molecule to its biological activity.[1] For 2-Ethyl-4-
methylpentanal, a branched aliphatic aldehyde, a specific, publicly available QSAR model has
not been extensively documented. However, by examining established QSAR models for
structurally similar aldehydes and fragrance compounds, we can establish a comparative
framework to understand its potential biological activities and guide future research. This guide
provides a comparative analysis of relevant QSAR methodologies and data, offering a roadmap
for developing a predictive model for 2-Ethyl-4-methylpentanal.

Physicochemical Properties of 2-Ethyl-4-methylpentanal

A crucial first step in any QSAR study is the characterization of the molecule's physicochemical
properties. These properties, often referred to as molecular descriptors, are the independent
variables in a QSAR model. Key properties for 2-Ethyl-4-methylpentanal are summarized

below.
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Property Value Source

Molecular Formula C8H160 PubChem|[2]
Molecular Weight 128.21 g/mol PubChem|[2]
XLogP3 2.3 PubChem|[2]
IUPAC Name 2-ethyl-4-methylpentanal PubChem[2]
SMILES CCcC(Cc(c)c)c=0 PubChem|[2]
InChiKey RASFNDNSLQUKNY- PubChem[2]
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Comparative QSAR Models for Aldehydes and Fragrance Compounds

While a specific QSAR model for 2-Ethyl-4-methylpentanal is not readily available, studies on
other aldehydes and fragrance compounds provide valuable insights into the types of models
and descriptors that are likely to be relevant.

1. Aquatic Toxicity of Aldehydes

A study on the aquatic toxicity of aldehydes proposed a generic interspecies QSAR model that
can predict acute toxicity to various aquatic organisms.[3][4] The toxicity of aldehydes that act
via a Schiff-base mechanism was found to be dependent on two key descriptors:
hydrophobicity (log Kow) and reactivity (donor delocalizability for the aldehyde O-site, DO-
atom).[3][5]

The general form of the QSAR model is: log(1/C) = b + k1 * log(Kow) + k2 * DO-atom
Where:

e C is the toxic concentration (e.g., LC50 or IGC50).

e b, k1, and k2 are constants determined by regression analysis.

Comparative Data for Aquatic Toxicity QSAR Models
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Organism Model. n r Q2
Equation
log(1/LC50) =
Fathead Minnow  -2.503 + 0.480 *
(Pimephales log(Kow) + 62 0.619 0.587
promelas) 18.983 * DO-
atom
log(1/IGC50) =
Ciliate -0.985 + 0.530 *
(Tetrahymena log(Kow) + 81 0.651 0.626
pyriformis) 11.369 * DO-
atom
log(E™) =
Global b(Organism) +
Interspecies 0.505 * log(Kow) 143 0.698 0.681
Model +14.315 * DO-
atom

(Source: Environmental Toxicology and Chemistry[3][4])
2. Flavor Thresholds of Aldehydes in Beer

A study investigating the flavor thresholds of various volatile compounds in beer, including
aldehydes, developed QSAR models to relate molecular structure to sensory perception.[6]
This research demonstrated strong nonlinear relationships between the logarithm of the flavor
threshold and several molecular structure descriptors.[6] While the specific descriptors are not
detailed in the abstract, the high correlation coefficient (R2 = 0.920 for aldehydes) indicates a
strong predictive capability.[6]

3. QSAR of Ambergris Fragrance Compounds

For fragrance compounds, a combinatorial QSAR (Combi-QSAR) approach has been shown to
be effective.[7] This method explores multiple combinations of descriptor collections and
correlation methods to build robust and predictive models.[8] For a dataset of 98 ambergris
compounds, a k-Nearest Neighbors (KNN) classification in combination with Comparative
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Molecular Field Analysis (CoMFA) descriptors was identified as a highly predictive QSAR
approach.

Experimental Protocols

Developing a reliable QSAR model requires high-quality experimental data. Below are
generalized protocols for key experiments relevant to the QSAR of aldehydes.

Aquatic Toxicity Testing (based on the ciliate model)

o Organism:Tetrahymena pyriformis (amicronucleated strain).

o Assay: 2-day static population growth impairment assay.

e Procedure:
o Prepare a series of concentrations of the test aldehyde in a suitable medium.
o Inoculate the test solutions with a known density of T. pyriformis.
o Incubate under controlled conditions (temperature, light).

o Measure population density spectrophotometrically at 540 nm after a set period (e.g., 48
hours), allowing for several cell cycles in the control group.

o Calculate the 50% inhibitory growth concentration (IGC50) from the concentration-
response curve.[3]

Computational Descriptor Generation

o Software: Utilize molecular modeling software such as MOE, Dragon, or open-source tools
like the OECD QSAR Toolbox.[7][9]

e Procedure:
o Input the 3D structure of 2-Ethyl-4-methylpentanal.

o Calculate a range of molecular descriptors, including:
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Topological descriptors: Based on the 2D representation of the molecule.

Geometrical descriptors: Based on the 3D structure.

Quantum-chemical descriptors: Such as HOMO and LUMO energies, and atomic
charges (e.g., DO-atom).[3]

Hydrophobicity descriptors: Like log Kow.

QSAR Model Development and Validation Workflow

The following diagram illustrates a typical workflow for developing a QSAR model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Quantitative Structure-Activity Relationship (QSAR) of
2-Ethyl-4-methylpentanal: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b086117#quantitative-structure-activity-
relationship-gsar-of-2-ethyl-4-methylpentanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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